![molecular formula C11H18FNO3 B1491072 4-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-4-oxobutanoic acid CAS No. 2097999-38-5](/img/structure/B1491072.png)
4-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-4-oxobutanoic acid
Overview
Description
4-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-4-oxobutanoic acid (4-FMPB) is an important organic compound in the field of synthetic chemistry. It is a versatile and highly reactive compound, with a wide range of potential applications in the pharmaceutical, biochemistry, and materials science fields. This article will provide an overview of 4-FMPB, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Fluorescent Probing for β-amyloids
A novel fluorescent probe for β-amyloids was synthesized using 4-(2-{6-(1,1-dicyanoprop-1-en-2-yl)naphthalen-2-ylamino} ethoxy)-4-oxobutanoic acid, demonstrating high binding affinities toward Aβ(1–40) aggregates. This compound provides a powerful tool for the molecular diagnosis of Alzheimer’s disease (Fa et al., 2015).
Antibacterial Activity
Research into halogenated compounds, including 7-fluoromethyl-1,8-naphthyridine and quinoline derivatives, has highlighted the antibacterial activities of these molecules. Specifically, replacing a methyl group with a fluoromethyl group on certain derivatives increased antibacterial activity, emphasizing the potential of fluoromethylated compounds in developing new antibiotics (Tani, Mushika, & Yamaguchi, 1982).
Anti-inflammatory Activity
Analogs of 4-(2',4'-difluorobiphenyl-4-yl)-2-methyl-4-oxobutanoic acid were studied for their anti-inflammatory activity. Despite none of the analogs reaching the activity level of the standard flobufen, this research contributes to the understanding of structural activity relationships within anti-inflammatory compounds (Kuchař et al., 1995).
Molecular Docking and Structural Analysis
Studies have employed molecular docking and vibrational, structural, electronic, and optical analyses of compounds similar to 4-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)-4-oxobutanoic acid. These compounds have demonstrated potential as nonlinear optical materials and possess interesting biological activities, highlighting their importance in pharmacological research (Vanasundari et al., 2018).
Apoptosis Induction
The methionine salvage pathway compound 4-methylthio-2-oxobutanoate, related to the compound , has been shown to induce apoptosis independently of down-regulation of ornithine decarboxylase, offering insights into cellular mechanisms and potential therapeutic targets (Tang, Kadariya, Murphy, & Kruger, 2006).
properties
IUPAC Name |
4-[4-(fluoromethyl)-4-methylpiperidin-1-yl]-4-oxobutanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18FNO3/c1-11(8-12)4-6-13(7-5-11)9(14)2-3-10(15)16/h2-8H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIIZJACFBFGJCV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(CC1)C(=O)CCC(=O)O)CF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.